Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-[(3-butoxybenzoyl)amino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C20H20N2O4S/c1-3-4-10-26-15-7-5-6-13(11-15)18(23)22-20-21-16-9-8-14(19(24)25-2)12-17(16)27-20/h5-9,11-12H,3-4,10H2,1-2H3,(H,21,22,23)
• InChI Key: CKPXERBZNKLZAX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C(=O)OC
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol
• CAS No.: 946236-76-6

Description

Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C20H20N2O4S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Drug Discovery Building Blocks

Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives : This study highlights the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole derivatives, including structures similar to Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate, as new building blocks in drug discovery. These derivatives are designed to offer a versatile framework for the modification and exploration of chemical space around the benzo[d]thiazole moiety, targeting various bioactivities in medicinal chemistry applications (Durcik et al., 2020).

Heterocyclic Core Synthesis

Oxidative Routes to the Heterocyclic Cores of Benzothiazole Natural Products : This research demonstrates a biomimetic oxidative route for synthesizing the benzothiazole core of natural products, which shares structural similarities with this compound. Such studies underscore the compound's relevance in the synthesis of complex natural product analogs and heterocyclic cores, expanding the repertoire of synthetic strategies in organic chemistry and natural product synthesis (Blunt et al., 2015).

Biological Activity and Chemical Modification

Novel Calcium Antagonists : Benzothiazoline derivatives, which are structurally related to this compound, have been studied for their calcium antagonistic activity, illustrating the potential of such compounds in the development of therapeutic agents targeting calcium channels. This research not only sheds light on the structure-activity relationships of benzothiazoline derivatives but also opens avenues for the design of novel calcium antagonists with improved efficacy and selectivity (Yamamoto et al., 1988).

Safety and Hazards

“Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate” is not intended for human or veterinary use. The safety information includes pictograms GHS07, signal word “Warning”, and hazard statements H315, H319, H335. Precautionary statements include P261.

Mechanism of Action

Target of Action

The primary targets of Methyl 2-(3-butoxybenzamido)benzo[d]thiazole-6-carboxylate are currently unknown . Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function .

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biochemical pathways, depending on their specific targets .

Pharmacokinetics

The impact of these properties on the compound’s bioavailability is currently unknown .

Result of Action

Thiazole derivatives have been found to have a wide range of effects, depending on their specific targets .

Action Environment

Factors such as pH, temperature, and the presence of other molecules can potentially impact the action of thiazole derivatives .